Cas no 1361533-49-4 (2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine)

• Product Name: 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine
• CAS No: 1361533-49-4
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923601
• Update Time: 2025-05-19

2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-7-1-10(20)16(11(21)2-7)9-6-25-15(5-14(9)24)17-12(22)3-8(19)4-13(17)23/h1-6H
• InChI Key： CFMTZLFDWWKUSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CN=C(C=C1F)C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine

2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361533-49-4): A Comprehensive Technical Overview

In the realm of specialized organic compounds, 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361533-49-4) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This halogenated pyridine derivative combines a fluoropyridine core with trichlorophenyl substituents, creating a compound that is both chemically robust and versatile. Researchers and industry professionals are increasingly exploring its utility in fields such as materials science, pharmaceuticals, and agrochemicals, where its stability and reactivity make it a valuable building block.

The molecular structure of 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine features a central pyridine ring substituted with fluorine at the 4-position and two 2,4,6-trichlorophenyl groups at the 2- and 5-positions. This arrangement imparts distinct electronic and steric characteristics, which are critical for its performance in synthetic applications. The presence of multiple chlorine atoms enhances the compound's lipophilicity, while the fluorine atom can influence its reactivity and binding affinity in molecular interactions. These attributes make it a subject of study in heterocyclic chemistry and drug discovery.

One of the trending topics in chemical research is the development of high-performance materials, and 1361533-49-4 has shown promise in this area. Its ability to act as a precursor for advanced polymers or coordination complexes is being investigated, particularly in the context of organic electronics and catalysis. For instance, its halogen-rich structure could facilitate the design of flame-retardant materials or ligands for transition-metal catalysts, aligning with the growing demand for sustainable and efficient industrial processes.

In the pharmaceutical sector, the search for novel bioactive molecules often leads to compounds like 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine. Its structural motifs are reminiscent of scaffolds found in kinase inhibitors and antimicrobial agents, sparking interest in its potential therapeutic applications. Researchers are particularly keen on understanding how the fluorine and trichlorophenyl groups influence its pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with current trends in precision medicine and targeted drug delivery.

From an environmental perspective, the compound's stability raises questions about its ecological impact, a hot-button issue in modern chemistry. While its persistence could be advantageous in certain applications, it also necessitates careful consideration of degradation pathways and waste management strategies. This duality reflects broader discussions in the scientific community about balancing innovation with sustainability, a theme frequently searched in academic and industrial circles.

Synthetically, CAS No. 1361533-49-4 poses interesting challenges and opportunities. Its preparation typically involves multistep organic synthesis, including cross-coupling reactions and halogenation steps, which are areas of active methodological development. Recent advances in green chemistry have prompted researchers to explore more efficient and environmentally friendly routes to such compounds, leveraging techniques like flow chemistry or catalytic C-H activation.

In summary, 2,5-Bis(2,4,6-trichlorophenyl)-4-fluoropyridine (CAS No. 1361533-49-4) is a multifaceted compound with broad relevance across scientific disciplines. Its unique combination of halogenated aromatic and heterocyclic features positions it as a valuable tool for researchers tackling challenges in materials design, medicinal chemistry, and beyond. As the scientific community continues to prioritize innovation and sustainability, compounds like this will undoubtedly remain at the forefront of exploratory research.